Anthraquinone, 1,4-bis((2-(methylamino)ethyl)amino)-

• CAS No.: 19853-99-7
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 1,4-bis[2-(methylamino)ethylamino]anthracene-9,10-dione
• InChI: InChI=1S/C20H24N4O2/c1-21-9-11-23-15-7-8-16(24-12-10-22-2)18-17(15)19(25)13-5-3-4-6-14(13)20(18)26/h3-8,21-24H,9-12H2,1-2H3
• InChI Key: NEQMTEIWJIFHMS-UHFFFAOYSA-N
• Canonical SMILES: CNCCNC1=C2C(=C(C=C1)NCCNC)C(=O)C3=CC=CC=C3C2=O

Description

Anthraquinone, 1,4-bis((2-(methylamino)ethyl)amino)- is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.4 g. of leuco-quinizarin and 25 g. of de-aerated N-methylethylenediamine is heated at 50° C. with stirring under nitrogen for one hour. Heating at 50° C. is continued as air is bubbled into the mixture for 40 minutes. The mixture is evaporated to dryness, then re-evaporated twice from 25 ml. portions of ethanol. Crystallization of the residue from ethanol-ether at -70° C. gives 2.32 g. of crude solid which is recrystallized twice from carbon tetrachloride giving 1.92 g. of the desired product as dark blue crystals, mp. 131°-132° C.